2,4,6-Trichloro-5-methoxypyrimidine

• IUPAC Name: 2,4,6-trichloro-5-methoxypyrimidine
• InChI: InChI=1S/C5H3Cl3N2O/c1-11-2-3(6)9-5(8)10-4(2)7/h1H3
• InChI Key: BXDZWBOGMCNUSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C(N=C1Cl)Cl)Cl
• Molecular Formula: C5H3Cl3N2O
• DSSTOX Substance ID: DTXSID00604426
• Molecular Weight: 213.44 g/mol
• CAS No.: 60703-46-0

Description

2,4,6-Trichloro-5-methoxypyrimidine is a useful research compound. Its molecular formula is C5H3Cl3N2O and its molecular weight is 213.44 g/mol. The purity is usually 95%.
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Scientific Research Applications

Solubility and Equilibrium Studies

• Solubility Measurements : The solubility of 2,4-dichloro-5-methoxypyrimidine was measured in various solvents like ethyl ethanoate, methanol, ethanol, and others, using laser monitoring observation techniques. This research aids in understanding the solid-liquid equilibrium of this compound (Liu et al., 2010).

Synthetic Applications

• Synthetic Innovation : 2-Amino-4-methoxypyrimidine, which is structurally similar to 2,4,6-trichloro-5-methoxypyrimidine, was synthesized for industrial applications, focusing on cost-effectiveness and high yields (Ju Xiu-lian, 2009).
• Synthesis of Derivatives : Studies on the thermal rearrangement of 2-methoxypyrimidines, including 5-(p-substituted phenyl)-2-methoxypyrimidines, have provided insights into the synthesis of various pyrimidine derivatives (Brown & Lee, 1970).

Chemical Analysis and Characterization

• Spectroscopic Analysis : Research on 2-amino-4-chloro-6-methoxypyrimidine provided essential structural and vibrational insights through DFT/B3LYP/6-311++G(df,pd) level of theory, FT-IR, FT-Raman spectra, and UV absorption spectrum analysis (Cinar et al., 2013).

Environmental and Waste Management

• Treatment of Anticancer Drugs Wastewater : A study explored the electrochemical treatment of wastewater containing 5-Fluoro-2-Methoxypyrimidine using a novel tubular porous electrode electrocatalytic reactor. This research contributes to the management of pharmaceutical waste (Zhang et al., 2016).

Photodynamic Therapy and Medical Applications

• Antitumor Agent Synthesis : Synthesis and evaluation of 6-(dibromomethyl)-5-nitropyrimidines, including 2-methoxy-4-morpholino-5-nitropyrimidine, were explored for their potential as antitumor agents, showcasing the versatility of pyrimidine derivatives in medical research (Thompson et al., 1997).

Magnetic and Optical Properties

• Magnetic and Second Harmonic Generation Studies : The study of triaqua(4-amino-6-methoxypyrimidine) cuprate(II) sulfate revealed significant insights into its magnetic properties and second harmonic generation, indicating potential applications in materials science (Nasr et al., 2016).

Safety and Hazards

The compound is classified as a hazard under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage and may cause respiratory irritation. Safety measures include not breathing dust, not getting in eyes, on skin, or on clothing, and using only under a chemical fume hood.

Relevant Papers The relevant papers retrieved discuss the synthesis and applications of 2,4,6-Trichloro-5-methoxypyrimidine. They provide valuable insights into the compound’s synthesis methods, chemical reactions, and potential applications.